5-(1,3-Benzothiazol-2-yl)benzene-1,3-diol

• Molecular Formula: C13H9NO2S
• Molecular Weight: 243.28 g/mol
• IUPAC Name: 5-(1,3-benzothiazol-2-yl)benzene-1,3-diol
• InChI: InChI=1S/C13H9NO2S/c15-9-5-8(6-10(16)7-9)13-14-11-3-1-2-4-12(11)17-13/h1-7,15-16H
• InChI Key: NPQUBEDZZWKJOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC(=CC(=C3)O)O

Description

5-(1,3-Benzothiazol-2-yl)benzene-1,3-diol is a useful research compound. Its molecular formula is C13H9NO2S and its molecular weight is 243.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An acetic acid (0.8 mL) and sodium acetate (196.6 mg, 2.40 mmol) were added to a suspension including 3,5-dihydroxybenzaldehyde (91.6 mg, 0.66 mmol) and 2-aminothiophenol (0.095 mL, 0.80 mmol, purity: 90%), and then, the reaction mixture was refluxed for 2 hours. The resultant precipitate was filtered, and the filtered product was washed with water and methylene chloride to obtain a gray solid Compound 21 (78.3 mg, 48.6%).